4-ethoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-ethoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol, also known as THIP, is a GABA receptor agonist that has been used in scientific research for several years. This compound has been shown to have potential therapeutic applications for a variety of neurological disorders, including anxiety, epilepsy, and sleep disorders. In
Scientific Research Applications
4-ethoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol has been extensively studied for its potential therapeutic applications in neurological disorders. It has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. This compound has also been investigated for its potential to treat alcohol withdrawal symptoms and sleep disorders.
Mechanism of Action
4-ethoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol acts as a GABA receptor agonist, specifically targeting the GABA-A receptor. GABA is the primary inhibitory neurotransmitter in the brain, and activation of GABA-A receptors leads to increased inhibition of neuronal activity. This results in the anxiolytic, anticonvulsant, and sedative effects observed with this compound administration.
Biochemical and Physiological Effects:
This compound has been shown to increase the activity of GABA-A receptors, leading to increased inhibition of neuronal activity. This results in the anxiolytic, anticonvulsant, and sedative effects observed with this compound administration. This compound has also been shown to decrease the release of glutamate, an excitatory neurotransmitter, further contributing to its inhibitory effects.
Advantages and Limitations for Lab Experiments
4-ethoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol is a highly selective GABA-A receptor agonist, making it an ideal compound for studying the role of GABA-A receptors in neurological disorders. However, this compound has a short half-life and rapid metabolism, making it difficult to administer in vivo. Additionally, this compound has low solubility in water, which can limit its use in certain experimental settings.
Future Directions
Future research on 4-ethoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol should focus on investigating its potential therapeutic applications in neurological disorders. This includes further studies on its anxiolytic, anticonvulsant, and sedative effects, as well as its potential to treat alcohol withdrawal symptoms and sleep disorders. Additionally, research should focus on developing more effective administration methods for this compound, such as prodrugs or sustained-release formulations.
Synthesis Methods
The synthesis of 4-ethoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol involves the reaction of 4-ethoxy-1,2,3,6-tetrahydropyridine with acetaldehyde in the presence of sodium borohydride. This reaction produces this compound in high yield and purity, making it an ideal compound for scientific research.
Properties
IUPAC Name |
4-ethoxy-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-9-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-2-15-11-7-8-13-12-9(11)5-3-4-6-10(12)14/h7-8,10,14H,2-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLMOBSJHUHNTJC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2CCCCC(C2=NC=C1)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.